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3-Keto Fusidic Acid 3-Keto Fusidic Acid 3-keto Fusidic acid is a steroid ester.
3-Keto Fusidic Acid is a natural product found in Epidermophyton floccosum with data available.
Brand Name: Vulcanchem
CAS No.: 4680-37-9
VCID: VC0029950
InChI: InChI=1S/C31H46O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-22,24-25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1
SMILES: CC1C2CCC3(C(C2(CCC1=O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)O)C
Molecular Formula: C31H46O6
Molecular Weight: 514.7 g/mol

3-Keto Fusidic Acid

CAS No.: 4680-37-9

Cat. No.: VC0029950

Molecular Formula: C31H46O6

Molecular Weight: 514.7 g/mol

* For research use only. Not for human or veterinary use.

3-Keto Fusidic Acid - 4680-37-9

Specification

Description 3-keto Fusidic acid is a steroid ester.
3-Keto Fusidic Acid is a natural product found in Epidermophyton floccosum with data available.
CAS No. 4680-37-9
Molecular Formula C31H46O6
Molecular Weight 514.7 g/mol
IUPAC Name (2Z)-2-[(4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-11-hydroxy-4,8,10,14-tetramethyl-3-oxo-1,2,4,5,6,7,9,11,12,13,15,16-dodecahydrocyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
Standard InChI InChI=1S/C31H46O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-22,24-25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1
Standard InChI Key DEKASDKLVVYODQ-UKHRKFAVSA-N
Isomeric SMILES C[C@H]1[C@@H]2CC[C@]3([C@H]([C@]2(CCC1=O)C)[C@@H](C[C@@H]\4[C@@]3(C[C@@H](/C4=C(/CCC=C(C)C)\C(=O)O)OC(=O)C)C)O)C
SMILES CC1C2CCC3(C(C2(CCC1=O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)O)C
Canonical SMILES CC1C2CCC3(C(C2(CCC1=O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)O)C

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